3-Ethoxycyclopent-2-en-1-one
Overview
Description
Molecular Structure Analysis
The molecular formula of “3-Ethoxycyclopent-2-en-1-one” is C7H10O2 . It has a molecular weight of 126.15 .
Chemical Reactions Analysis
“this compound” is used in the synthesis of allylic cyclopentenyl alcohols and 3-methoxymethaoxymethyl-2-cyclopentenol .
Physical And Chemical Properties Analysis
Scientific Research Applications
Photocycloaddition Reactions
The compound is involved in photocycloaddition reactions. For instance, the photocycloaddition of ethylvinylether and cyclopentene to 3,5-dimethylanisole produces derivatives of 1-methoxy-2, 4-dimethyltricyclo [3.3.0.02,8]oct-3-ene with specific substituents. These reactions have structural significance, evident in their NMR spectra analyses (Jans et al., 1982).
Nonlinear Optical Properties
3-Ethoxycyclopent-2-en-1-one derivatives have been studied for their nonlinear optical properties. For example, novel chalcone derivatives, including 3-ethoxyphenylprop-2-en-1-one, have been investigated using Z-scan techniques and density functional theory. These studies are significant for understanding the material's potential in optical applications (Mathew et al., 2019).
Synthesis of Complex Compounds
This compound is useful in synthesizing complex organic compounds. For example, its reaction with glyoxal monohydrates in the presence of a base leads to the formation of 2-substituted 5-ethoxycarbonylcyclopent-2-en-1-ones, which are key intermediates in the synthesis of other compounds like cis-jasmone (Islam et al., 1996).
Organic Solar Cells
In the field of organic solar cells, derivatives of this compound have been investigated for their photovoltaic performance. These studies provide insights into the relationship between molecular structure and the efficiency of organic solar cells (Ni et al., 2015).
Enzymatic Resolution
The compound is also relevant in enzymatic resolution studies. For instance, the enzymatic kinetic resolution of 4-hydroxycyclopent-2-en-1-one has been explored, providing a more efficient and economical approach to accessing enantiomerically pure compounds (Ghorpade et al., 1999).
Mechanism of Action
Target of Action
The primary targets of 3-Ethoxycyclopent-2-en-1-one , suggesting that its targets could be the reactants or catalysts in these processes.
Biochemical Pathways
The specific biochemical pathways affected by This compound , it’s likely that it plays a role in the formation of new compounds and could potentially influence related biochemical pathways.
Pharmacokinetics
Information on the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of This compound , which could potentially impact its bioavailability and pharmacokinetics.
Result of Action
The result of This compound ’s action is the formation of new compounds through chemical reactions . For example, it’s used as a starting material in the synthesis of 5-benzyl-3-ethoxycyclopent-2-en-1-one .
Action Environment
The action of This compound can be influenced by environmental factors such as temperature and atmosphere. For instance, in one synthesis process, the reaction is carried out at -60° C under a nitrogen atmosphere . These conditions can significantly influence the compound’s action, efficacy, and stability.
properties
IUPAC Name |
3-ethoxycyclopent-2-en-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10O2/c1-2-9-7-4-3-6(8)5-7/h5H,2-4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SUQNVCCJLBQVEI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=O)CC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00177165 |
Source
|
| Record name | 3-Ethoxycyclopent-2-en-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00177165 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
126.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
22627-70-9 |
Source
|
| Record name | 3-Ethoxy-2-cyclopenten-1-one | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=22627-70-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Ethoxycyclopent-2-en-1-one | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0022627709 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-Ethoxycyclopent-2-en-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00177165 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-ethoxycyclopent-2-en-1-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.041.020 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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